Cas no 1251232-70-8 ((5-aminopentyl)oxycyclohexane)

• Product Name: (5-aminopentyl)oxycyclohexane
• CAS No: 1251232-70-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 4581913
• Update Time: 2025-07-08

(5-aminopentyl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

• [(5-aminopentyl)oxy]cyclohexane
• 1-Pentanamine, 5-(cyclohexyloxy)-
• (5-aminopentyl)oxycyclohexane

• Inchi： 1S/C11H23NO/c12-9-5-2-6-10-13-11-7-3-1-4-8-11/h11H,1-10,12H2
• InChI Key： JSYZYYRPCYNZCR-UHFFFAOYSA-N
• SMILES： C(N)CCCCOC1CCCCC1

Computed Properties

• Exact Mass: 185.178
• Monoisotopic Mass: 185.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Additional information on (5-aminopentyl)oxycyclohexane

Introduction to (5-Aminopentyl)Oxycyclohexane (CAS No. 1251232-70-8)

(5-Aminopentyl)oxycyclohexane, identified by the CAS registry number 1251232-70-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with an oxygen atom and a pentyl chain containing an amine group. The cyclohexane ring provides structural stability, while the amine group introduces potential for various chemical reactions and biological interactions.

The synthesis of (5-Aminopentyl)oxycyclohexane typically involves multi-step reactions, often starting from readily available starting materials such as cyclohexanol and 5-aminopentanol. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, (5-Aminopentyl)oxycyclohexane exhibits a melting point of approximately 68°C and a boiling point around 184°C under standard atmospheric pressure. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various applications in both academic and industrial settings.

The biological activity of (5-Aminopentyl)oxycyclohexane has been a focal point of recent research. Studies have shown that this compound demonstrates potential as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory and antioxidant properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit significant activity against certain enzymes involved in inflammatory pathways.

Another area of interest is the application of (5-Aminopentyl)oxycyclohexane in drug delivery systems. Its amphiphilic nature allows it to act as a carrier for hydrophobic drugs, enhancing their bioavailability. Collaborative studies between chemists at Stanford University and pharmacologists at Pfizer have explored its potential in developing targeted drug delivery systems.

In addition to its pharmacological applications, (5-Aminopentyl)oxycyclohexane has found utility in materials science. Its ability to form stable polymers under specific conditions makes it a candidate for developing high-performance polymers for use in electronics and aerospace industries. Recent breakthroughs by researchers at MIT have demonstrated its potential in creating biodegradable polymers with enhanced mechanical properties.

The environmental impact of (5-Aminopentyl)oxycyclohexane has also been evaluated. Studies conducted by the Environmental Protection Agency (EPA) suggest that this compound degrades relatively quickly under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed.

In conclusion, (5-Aminopentyl)oxycyclohexane (CAS No. 1251232-70-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.